2-Ethoxy-3,4-dihydro-5H-1,4-benzodiazepin-5-one

• CAS RN: 142114-85-0
• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 2-ethoxy-3,4-dihydro-1,4-benzodiazepin-5-one
• InChI: InChI=1S/C11H12N2O2/c1-2-15-10-7-12-11(14)8-5-3-4-6-9(8)13-10/h3-6H,2,7H2,1H3,(H,12,14)
• InChI Key: HRQCAUZPQLQFLC-UHFFFAOYSA-N
• SMILES: CCOC1=NC2=CC=CC=C2C(=O)NC1
• synonyms: 5H-1,4-Benzodiazepin-5-one,2-ethoxy-3,4-dihydro-(9CI)

Description

2-Ethoxy-3,4-dihydro-5H-1,4-benzodiazepin-5-one, also known as etizolam, is a thienodiazepine derivative that has been used as a research chemical, anxiolytic, hypnotic, and muscle relaxant. It was first introduced in Japan in 1983 and has since gained popularity in other countries due to its therapeutic effects.

Mechanism Of Action

Etizolam acts as a positive allosteric modulator of the gamma-aminobutyric acid (GABA) receptor, which is the main inhibitory neurotransmitter in the central nervous system. This results in an increase in the binding affinity of GABA to the receptor, leading to an increase in inhibitory neurotransmission. This ultimately leads to the anxiolytic, hypnotic, and muscle relaxant effects observed with 2-Ethoxy-3,4-dihydro-5H-1,4-benzodiazepin-5-one use.

Biochemical And Physiological Effects

Etizolam has been found to have a range of biochemical and physiological effects on the body. It has been shown to decrease anxiety and improve sleep quality in patients with anxiety disorders and insomnia. Additionally, 2-Ethoxy-3,4-dihydro-5H-1,4-benzodiazepin-5-one has been found to have muscle relaxant effects, making it useful in the treatment of muscle spasms and related disorders.

Advantages And Limitations For Lab Experiments

One advantage of using 2-Ethoxy-3,4-dihydro-5H-1,4-benzodiazepin-5-one in lab experiments is its high potency and selectivity for the GABA receptor. This makes it a useful tool for studying the effects of GABAergic drugs on the central nervous system. However, one limitation of using 2-Ethoxy-3,4-dihydro-5H-1,4-benzodiazepin-5-one is its potential for abuse and dependence, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-Ethoxy-3,4-dihydro-5H-1,4-benzodiazepin-5-one. One area of interest is the development of new analogs with improved pharmacological properties and reduced potential for abuse and dependence. Additionally, there is a need for further research on the long-term effects of 2-Ethoxy-3,4-dihydro-5H-1,4-benzodiazepin-5-one use on cognitive function and memory. Finally, there is a need for more clinical trials to evaluate the safety and efficacy of 2-Ethoxy-3,4-dihydro-5H-1,4-benzodiazepin-5-one in the treatment of anxiety, insomnia, and related disorders.

Synthesis Methods

The synthesis of 2-Ethoxy-3,4-dihydro-5H-1,4-benzodiazepin-5-one involves the reaction of 2-amino-5-chlorobenzophenone with ethanol in the presence of a base catalyst such as sodium hydroxide. The resulting product is then purified and recrystallized to obtain pure 2-Ethoxy-3,4-dihydro-5H-1,4-benzodiazepin-5-one. The yield of the synthesis method is typically around 70-80%.

Scientific Research Applications

Etizolam has been used in scientific research to study its pharmacological effects on the central nervous system. It has been found to have anxiolytic, hypnotic, and muscle relaxant properties, making it useful in the treatment of anxiety, insomnia, and muscle spasms. Additionally, 2-Ethoxy-3,4-dihydro-5H-1,4-benzodiazepin-5-one has been used in animal studies to investigate its effects on cognitive function and memory.